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Compound of Interest

Compound Name: IR-825

Cat. No.: B12442721

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development
Professionals

This document provides detailed procedural guidance for the safe and compliant disposal of
IR-825, chemically identified as Indocyanine Green (ICG), CAS Number 3599-32-4. Adherence
to these protocols is critical for ensuring laboratory safety and environmental protection.

l. Immediate Safety and Hazard Information

Indocyanine Green is a cyanine dye that presents several hazards requiring careful handling
and disposal.

Hazard Profile:

e Human Health: Causes skin and serious eye irritation.[1][2][3] May cause respiratory
irritation.[1]

e Environmental Hazards: Toxic to aquatic life with long-lasting effects.[4] Discharge into the
environment must be avoided.[1][4]

Personal Protective Equipment (PPE) during Handling and Disposal:
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PPE Category Specification

) Chemically resistant gloves (e.g., nitrile rubber).
Hand Protection ) i
Gloves must be inspected prior to use.[1]

Safety glasses with side-shields or goggles. A
Eye/Face Protection face shield is recommended if splashes are

likely.

) ] Lab coat or other suitable protective clothing to
Skin and Body Protection ]
prevent skin contact.

For operations generating dust, a NIOSH-
Respiratory Protection approved respirator for dust should be worn.[2]

Ensure adequate ventilation.[1]

Il. Step-by-Step Disposal Protocol
This protocol outlines the essential steps for the proper disposal of IR-825 waste, including
pure chemical, contaminated materials, and empty containers.

Experimental Protocol: Waste Segregation and Collection

o Waste Identification: All waste materials containing IR-825 must be classified as hazardous
chemical waste.

+ Waste Segregation:

o Solid Waste: Collect unused or expired IR-825 powder, and any grossly contaminated
items (e.g., weighing boats, contaminated wipes) in a dedicated, clearly labeled hazardous
waste container.

o Liquid Waste: Collect solutions of IR-825 in a separate, compatible, and labeled
hazardous waste container. Do not mix with other solvent waste streams unless explicitly
permitted by your institution's Environmental Health and Safety (EHS) office.

o Sharps: Needles, syringes, or other sharps contaminated with IR-825 must be disposed of
in a designated sharps container for hazardous chemical waste.
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o Container Labeling: All waste containers must be labeled with "Hazardous Waste," the full
chemical name "Indocyanine Green," the CAS number "3599-32-4," and the associated
hazard warnings (e.g., "Irritant,” "Environmental Hazard").

Experimental Protocol: Container and Equipment Decontamination

o Triple Rinsing: Empty containers that held IR-825 must be decontaminated before being
discarded as non-hazardous waste.

o Rinse the container three times with a suitable solvent (e.g., water or another solvent in
which ICG is soluble).

o The rinsate from this process is considered hazardous waste and must be collected in the
appropriate liquid hazardous waste container.[1]

» Disposal of Decontaminated Containers: Once triple-rinsed, the container can be punctured
or defaced to prevent reuse and disposed of in accordance with institutional guidelines for
non-hazardous laboratory glass or plastic.[1]

Final Disposal:
» Waste should be disposed of through a licensed chemical waste disposal company.[1]

e The primary recommended methods of disposal are licensed chemical destruction or
controlled incineration with flue gas scrubbing.[1]

e Never dispose of IR-825 down the drain or in regular trash.[1]

lll. Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of IR-825.
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Caption: Logical workflow for the disposal of IR-825 waste.

IV. Regulatory Compliance

Disposal of IR-825 is subject to federal, state, and local regulations. In the United States, the

primary federal regulation governing hazardous waste is the Resource Conservation and

Recovery Act (RCRA). Researchers and laboratory managers must consult their institution's
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Environmental Health and Safety (EHS) office for specific guidance and to ensure full
compliance with all applicable regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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